![molecular formula C9H4BrF3O B1448778 4-Bromo-2-ethynyl-1-(trifluoromethoxy)benzene CAS No. 2149598-52-5](/img/structure/B1448778.png)
4-Bromo-2-ethynyl-1-(trifluoromethoxy)benzene
Overview
Description
4-Bromo-2-ethynyl-1-(trifluoromethoxy)benzene is a chemical compound with the molecular formula C9H4BrF3O . It has an average mass of 265.027 Da and a monoisotopic mass of 263.939758 Da .
Synthesis Analysis
The synthesis of related compounds has been reported. For instance, 1-Bromo-4-(trifluoromethoxy)benzene on treatment with lithium diisopropylamide (LIDA) at -100°C gives 5-bromo-2-(trifluoromethoxy)phenyllithium and at -75°C it eliminates lithium bromide, thus generating 1,2-dehydro-4-(trifluoromethoxy)benzene .Physical And Chemical Properties Analysis
This compound has a density of 1.7±0.1 g/cm3, a boiling point of 175.3±35.0 °C at 760 mmHg, and a vapor pressure of 1.6±0.3 mmHg at 25°C . It has a molar refractivity of 41.1±0.3 cm3, and its surface tension is 27.9±3.0 dyne/cm .Scientific Research Applications
Aryne Route to Naphthalenes
Schlosser and Castagnetti (2001) demonstrated that 1-bromo-2-(trifluoromethoxy)benzene and 1-bromo-3-(trifluoromethoxy)benzene can be used to generate 1,2-dehydro-3-(trifluoromethoxy)benzene and 1,2-dehydro-4-(trifluoromethoxy)benzene, respectively. These compounds can further react with furan to produce [4+2] cycloadducts, which are precursors for various naphthalenes and naphthols, highlighting the compound's role in synthesizing polycyclic aromatic hydrocarbons (Schlosser & Castagnetti, 2001).
Trifluoromethoxylation of Aliphatic Substrates
Marrec et al. (2010) explored the trifluoromethoxylation of aliphatic substrates using 2,4-dinitro(trifluoromethoxy)benzene, generating trifluoromethoxide anion, which substitutes activated bromides. This demonstrates the compound's utility in introducing trifluoromethoxy groups into various organic molecules (Marrec et al., 2010).
Bromine Atom-Transfer Radical Addition
Yorimitsu et al. (2001) studied bromine atom-transfer radical addition in aqueous media using ethyl bromoacetate and 1-octene treated with triethylborane. This research highlights the versatility of brominated compounds like 4-Bromo-2-ethynyl-1-(trifluoromethoxy)benzene in radical addition reactions (Yorimitsu et al., 2001).
Synthesis of Ethynylated Biaryls and Benzene Derivatives
Hassaneen et al. (2015) synthesized two 1-bromo-4-ethynylbenzene candidates and subsequently used them in Suzuki coupling to produce ethynylated biaryl derivatives. This illustrates the use of bromo-ethynyl compounds in the synthesis of biaryls and asymmetric diethynylated benzene derivatives (Hassaneen et al., 2015).
Properties
IUPAC Name |
4-bromo-2-ethynyl-1-(trifluoromethoxy)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4BrF3O/c1-2-6-5-7(10)3-4-8(6)14-9(11,12)13/h1,3-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SAFOEQOXSBLIOM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=C(C=CC(=C1)Br)OC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4BrF3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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